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Fluxapyroxad: A Comparative Efficacy Analysis
Against Rice Sheath Blight
A comprehensive guide for researchers and crop protection professionals on the performance

of fluxapyroxad in comparison to other leading fungicides for the control of Rhizoctonia solani

in rice.

Rice sheath blight, caused by the necrotrophic fungus Rhizoctonia solani, stands as a

significant threat to rice production worldwide, leading to substantial yield losses.[1][2][3] The

management of this disease heavily relies on the application of fungicides. Among the newer

generation of fungicides, fluxapyroxad, a succinate dehydrogenase inhibitor (SDHI), has

shown considerable promise.[4][5][6] This guide provides an objective comparison of the

efficacy of fluxapyroxad against rice sheath blight with other commonly used fungicides,

supported by experimental data.

Mechanism of Action: SDHI Fungicides
Fluxapyroxad belongs to the pyrazole-carboxamide class of fungicides and functions as a

succinate dehydrogenase inhibitor (SDHI).[4] It targets Complex II (succinate dehydrogenase)

in the mitochondrial respiratory chain of the fungus. By blocking this enzyme, fluxapyroxad
disrupts the tricarboxylic acid (TCA) cycle and inhibits fungal respiration, ultimately leading to

the cessation of growth and development.[4][7] This mode of action is effective against various
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stages of the fungal life cycle, including spore germination, germ tube elongation, and mycelial

growth.[4]

Caption: Mode of action of Fluxapyroxad as an SDHI fungicide.

Comparative Efficacy: In Vitro Studies
In vitro studies are crucial for determining the intrinsic activity of a fungicide against a target

pathogen. The half-maximal effective concentration (EC50) is a standard metric used to

quantify this activity, with lower values indicating higher potency.

Fungicide Chemical Group EC50 (µg/mL) Reference

Fluxapyroxad SDHI 0.054 ± 0.014 [5]

Fluxapyroxad SDHI 0.0657 ± 0.0250 [7]

Boscalid SDHI 2.212 ± 0.228 [5]

SYP-32497 SDHI 0.00667 ± 0.00475 [7]

Azoxystrobin Strobilurin

Completely inhibited

mycelial growth at 1

ppm

[8]

Propiconazole Triazole

Showed 100%

mycelial inhibition at

25 ppm

[9]

Hexaconazole Triazole

Completely inhibited

mycelial growth at 200

ppm

[2]

Note: Data is compiled from multiple studies and may not be directly comparable due to

variations in experimental conditions.

The data clearly indicates the high intrinsic activity of fluxapyroxad against R. solani, with

significantly lower EC50 values compared to the older SDHI fungicide, boscalid.[5] A newer

SDHI compound, SYP-32497, has demonstrated even greater in vitro potency than
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fluxapyroxad.[7] Strobilurin and triazole fungicides also exhibit strong inhibitory effects, though

often at higher concentrations.[2][8][9]

Comparative Efficacy: Field Trials
Field trials provide a more realistic assessment of a fungicide's performance under real-world

conditions. Efficacy is typically measured by the percentage of disease control or reduction in

disease severity, as well as the impact on crop yield.
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Fungicide/Co
mbination

Application
Rate

Disease
Control/Reduc
tion (%)

Yield Increase
(%)

Reference

Fluxapyroxad 100 g a.i./ha 83.4 - 88.0 - [5]

Fluxapyroxad 120 g a.i./ha - - [6]

Fluxapyroxad

62.5 g/L +

Epoxiconazole

62.5 g/L

0.15%
51.52 (Sheath

Rot Control)
- [10]

Azoxystrobin

23% SC
- 46.03 22.42 [9]

Azoxystrobin 125 g/ha > 64 > 60 [8]

Azoxystrobin

7.5% +

Propiconazole

12.5% SE

625 ml/ha

Minimum PDI of

13.70% vs

48.70% in control

- [11]

Propiconazole

25% EC
- 41.37 19.89 [9]

Hexaconazole

5% EC
-

Significantly

superior in

controlling the

disease

- [12]

Validamycin 3%

L

0.1% (4

applications)

Equally effective

as Carbendazim

in reducing

disease severity

- [13]

Tebuconazole

25.9% EC
-

Showed best

results in

checking disease

severity and

incidence

Improved grain

yield by 33.8-

71.2%

[14]
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Difenoconazole

25% EC
-

Showed best

results in

checking disease

severity and

incidence

Improved grain

yield by 33.8-

71.2%

[14]

PDI: Percent Disease Index. Note: Data is compiled from multiple studies and may not be

directly comparable due to variations in experimental conditions, disease pressure, and rice

varieties.

Field trial data confirms the excellent efficacy of fluxapyroxad in controlling rice sheath blight,

demonstrating a high percentage of disease control.[5] Combination fungicides, which often

include a strobilurin or a triazole, are also highly effective. For instance, combinations of

azoxystrobin and propiconazole, or fluxapyroxad and epoxiconazole, have shown significant

disease reduction.[10][11] Established fungicides like propiconazole, hexaconazole, and

tebuconazole also provide good control and contribute to increased grain yields.[9][12][14]

Validamycin, an antibiotic fungicide, has also been noted for its effectiveness, particularly with

multiple applications.[13]

Experimental Protocols
A standardized approach is essential for the reliable evaluation of fungicide efficacy. Below are

generalized protocols for common in vitro and in vivo experiments.

In Vitro Fungicide Screening: Poisoned Food Technique
This method is used to determine the direct inhibitory effect of a fungicide on the mycelial

growth of the pathogen.
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Preparation Inoculation & Incubation

Data Collection & Analysis

Prepare Potato Dextrose
Agar (PDA) Medium

Autoclave to Sterilize

Add Fungicide to Molten
PDA at Desired Concentrations

Prepare Fungicide
Stock Solutions

Pour Poisoned Media
into Petri Plates

Isolate and Culture
Rhizoctonia solani

Cut Mycelial Plugs from
Actively Growing Culture

Place Mycelial Plug in the
Center of Each Plate

Incubate at 28±2°C

Measure Colony Diameter
After a Set Incubation Period

Calculate Percent Inhibition
of Mycelial Growth

Determine EC50 Value

Click to download full resolution via product page

Caption: Workflow for the poisoned food technique.

Detailed Steps:
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Medium Preparation: Potato Dextrose Agar (PDA) is prepared and sterilized by autoclaving.

[15]

Fungicide Incorporation: A stock solution of the test fungicide is prepared. The required

amount of the fungicide is then added to the molten PDA to achieve the desired final

concentrations.[9]

Plating: The fungicide-amended PDA is poured into sterile Petri plates and allowed to

solidify.[16]

Inoculation: A small mycelial disc (e.g., 5 mm in diameter) is taken from the margin of an

actively growing culture of R. solani and placed in the center of each plate.[9]

Incubation: The inoculated plates are incubated at a suitable temperature (e.g., 28 ± 2°C) for

a specified period (e.g., 72 hours).[9]

Data Collection: The diameter of the fungal colony is measured. A control plate without any

fungicide is used for comparison. The percent inhibition of mycelial growth is calculated

using the formula: I = [(C - T) / C] * 100, where I is the percent inhibition, C is the colony

diameter in the control, and T is the colony diameter in the treatment.[9]

In Vivo Fungicide Evaluation: Field Trial
Field trials assess fungicide efficacy under natural or artificially induced epidemic conditions.
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Caption: General workflow for a field trial of fungicides.
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Detailed Steps:

Experimental Design: The trial is laid out in a randomized block design with multiple

replications for each treatment.[15] A susceptible rice variety is typically used.[1]

Inoculum and Inoculation: The R. solani inoculum is mass-produced, often on a substrate

like sterilized rice bran.[15] Inoculation is typically done at the maximum tillering stage by

placing the inoculum in the leaf sheaths near the water line.[17]

Fungicide Application: Fungicides are applied as foliar sprays at predetermined rates and

intervals. A control group remains untreated.[9]

Disease Assessment: Disease severity is recorded periodically using a standard evaluation

scale (e.g., 0-9 scale from the International Rice Research Institute).[18] The percent

disease index (PDI) or relative lesion height (%RLH) is calculated.[12]

Yield Data: At the end of the season, grain yield from each plot is harvested and recorded.[9]

Conclusion
Fluxapyroxad is a highly effective SDHI fungicide for the control of rice sheath blight,

demonstrating excellent performance in both in vitro and field studies. Its potent intrinsic activity

and strong field efficacy make it a valuable tool in integrated disease management programs.

Comparative data suggests that its performance is on par with or superior to many existing

fungicides. The use of fluxapyroxad, particularly in combination with fungicides having

different modes of action, can contribute to a robust and sustainable strategy for managing rice

sheath blight and mitigating the risk of fungicide resistance. Researchers and professionals

should consider the local disease pressure, prevailing environmental conditions, and resistance

management guidelines when incorporating fluxapyroxad into their crop protection schedules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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